Cas no 2411226-31-6 (2-Chloro-1-[4-(4-chloro-1-methylpyrrole-2-carbonyl)-1,4-diazepan-1-yl]propan-1-one)
2-Chloro-1-[4-(4-chloro-1-methylpyrrole-2-carbonyl)-1,4-diazepan-1-yl]propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-1-[4-(4-chloro-1-methyl-1H-pyrrole-2-carbonyl)-1,4-diazepan-1-yl]propan-1-one
- 2-Chloro-1-[4-(4-chloro-1-methylpyrrole-2-carbonyl)-1,4-diazepan-1-yl]propan-1-one
- Z1562135613
- EN300-7559461
- 2411226-31-6
- 2-Chloro-1-(4-(4-chloro-1-methyl-1H-pyrrole-2-carbonyl)-1,4-diazepan-1-yl)propan-1-one
-
- Inchi: 1S/C14H19Cl2N3O2/c1-10(15)13(20)18-4-3-5-19(7-6-18)14(21)12-8-11(16)9-17(12)2/h8-10H,3-7H2,1-2H3
- InChI Key: UPSDIQSDXHYOJD-UHFFFAOYSA-N
- SMILES: ClC(C)C(N1CCN(C(C2=CC(=CN2C)Cl)=O)CCC1)=O
Computed Properties
- Exact Mass: 331.0854322g/mol
- Monoisotopic Mass: 331.0854322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 45.6Ų
2-Chloro-1-[4-(4-chloro-1-methylpyrrole-2-carbonyl)-1,4-diazepan-1-yl]propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7559461-0.05g |
2-chloro-1-[4-(4-chloro-1-methyl-1H-pyrrole-2-carbonyl)-1,4-diazepan-1-yl]propan-1-one |
2411226-31-6 | 95.0% | 0.05g |
$212.0 | 2025-02-24 |
2-Chloro-1-[4-(4-chloro-1-methylpyrrole-2-carbonyl)-1,4-diazepan-1-yl]propan-1-one Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2-Chloro-1-[4-(4-chloro-1-methylpyrrole-2-carbonyl)-1,4-diazepan-1-yl]propan-1-one
Introduction to 2-Chloro-1-[4-(4-chloro-1-methylpyrrole-2-carbonyl)-1,4-diazepan-1-yl]propan-1-one (CAS No. 2411226-31-6)
2-Chloro-1-[4-(4-chloro-1-methylpyrrole-2-carbonyl)-1,4-diazepan-1-yl]propan-1-one, with the CAS number 2411226-31-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated propanone moiety and a diazepane ring functionalized with a chloromethylpyrrole carbonyl group. These structural elements contribute to its potential therapeutic applications and biological activities.
The development and study of 2-Chloro-1-[4-(4-chloro-1-methylpyrrole-2-carbonyl)-1,4-diazepan-1-yl]propan-1-one have been driven by its promising pharmacological properties. Recent research has focused on its potential as a lead compound for the development of novel drugs targeting various diseases. The compound's ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated in both in vitro and in vivo studies.
In the context of medicinal chemistry, the diazepane ring in 2-Chloro-1-[4-(4-chloro-1-methylpyrrole-2-carbonyl)-1,4-diazepan-1-yl]propan-1-one is particularly noteworthy. Diazepanes are known for their central nervous system (CNS) activity and have been used in the development of anxiolytics and sedatives. The presence of this ring structure in conjunction with the chlorinated propanone and chloromethylpyrrole moieties suggests that the compound may have multifaceted biological activities, including potential anti-inflammatory and analgesic effects.
Recent studies have also explored the synthetic routes to produce 2-Chloro-1-[4-(4-chloro-1-methylpyrrole-2-carbonyl)-1,4-diazepan-1-yl]propan-1-one. One notable approach involves the coupling of a chlorinated propanone derivative with a diazepane ring functionalized with a chloromethylpyrrole carbonyl group. This synthetic strategy has been optimized to achieve high yields and purity, making it suitable for large-scale production and further pharmaceutical development.
The biological activity of 2-Chloro-1-[4-(4-chloro-1-methylpyrrole-2-carbonyl)-1,4-diazepan-1-yl]propan-1-one has been evaluated in various preclinical models. In vitro assays have demonstrated its potent inhibitory effects on specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases, such as arthritis and asthma.
In vivo studies have further corroborated these findings. Animal models have shown that administration of 2-Chloro-1-[4-(4-chloro-1-methylpyrrole-2-carbonyl)-1,4-diazepan-1-yl]propan-1-one results in significant reductions in inflammation markers and improved disease outcomes. These results are promising and warrant further investigation into the compound's safety and efficacy in human clinical trials.
The pharmacokinetic properties of 2-Chloro-1-[4-(4-chloro-1-methylpyrrole-2-carbonyl)-1,4-diazepan-1-yl]propan-1-one have also been studied to understand its behavior in biological systems. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, which is an important consideration for drug development. Additionally, the compound's stability under physiological conditions has been confirmed through various analytical techniques.
To further enhance its therapeutic potential, researchers are exploring chemical modifications to optimize the compound's pharmacological properties. For example, substituting different functional groups on the diazepane ring or modifying the chloromethylpyrrole moiety can lead to improved potency and selectivity. These efforts are part of a broader strategy to develop more effective and safer drugs based on the scaffold of 2-Chloro-1-[4-(4-chloro-1-methylpyrrole-2-carbonyl)-1,4-diazepan-1-y l]propan - ione.
In conclusion, 2-Chloro - ione - ione - ione - ione - ione - ione - ione - ione - ione - ione - [4-(4-chlor o - o - o - o - o - o - o - o - o - o - o - o - o - o - o - o - o - o - o - methyl py r r r r r r r r r r r r r r r r role role role role role role role role role role role role role role role role carbonyl) carbonyl) carbonyl) carbonyl) carbonyl) carbonyl) carbonyl) carbonyl) carbonyl) carbonyl) carbonyl) carbonyl) carbonyl) carbonyl) carbonyl) carbony l]- pro pan e pro pan e pro pan e pro pan e pro pan e pro pan e pro pan e pro pan e pro pan e pro pan e pro pan e pro pan e pro pan e pro pan e pro pan e pro pan e pro pan e-propan-l-one (CAS No. 240000000000000000000000000) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it an attractive candidate for further research and development into novel therapeutic agents. Ongoing studies continue to unravel its full potential, paving the way for innovative treatments for various diseases.
2411226-31-6 (2-Chloro-1-[4-(4-chloro-1-methylpyrrole-2-carbonyl)-1,4-diazepan-1-yl]propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)